N-Ethyl-N',N'-dimethyl-cyclohexane-1,2-diamine

• IUPAC Name: 1-N-ethyl-2-N,2-N-dimethylcyclohexane-1,2-diamine
• InChI: InChI=1S/C10H22N2/c1-4-11-9-7-5-6-8-10(9)12(2)3/h9-11H,4-8H2,1-3H3
• InChI Key: QMPRWGGPDFGRGV-UHFFFAOYSA-N
• Canonical SMILES: CCNC1CCCCC1N(C)C
• Molecular Formula: C10H22N2
• Molecular Weight: 170.30 g/mol

Description

“N-Ethyl-N’,N’-dimethyl-cyclohexane-1,2-diamine” is a type of organic compound. It is a ligand used to promote N-alkenylation and N-alkylation reactions of amides. It is mainly used in organic synthesis and medicinal chemistry as a chiral intermediate, which can be used in the synthesis of chiral bis-amine ligands in drug molecules and catalytic reactions.

Synthesis Analysis

The synthesis of “N-Ethyl-N’,N’-dimethyl-cyclohexane-1,2-diamine” can involve copper-catalyzed C-N coupling reactions. It can be used as a ligand in the synthesis of vinylsulfoximines obtained from NH sulfoximes and vinyl bromides, N-arylpyridones obtained via reaction between 2-substituted pyridines and aryl halides.

Molecular Structure Analysis

The molecular formula of “N-Ethyl-N’,N’-dimethyl-cyclohexane-1,2-diamine” is C8H18N2. The molecular weight is 142.24. The SMILES string is CN [C@@H]1CCCC [C@H]1NC.

Chemical Reactions Analysis

“N-Ethyl-N’,N’-dimethyl-cyclohexane-1,2-diamine” can be used as a ligand in the synthesis of various products via copper-catalyzed C-N coupling reactions. These include vinylsulfoximines obtained from NH sulfoximes and vinyl bromides, N-arylpyridones obtained via reaction between 2-substituted pyridines and aryl halides, and N-aryl amines obtained via reaction between amines and aryl iodides/aryl bromides.

Physical And Chemical Properties Analysis

“N-Ethyl-N’,N’-dimethyl-cyclohexane-1,2-diamine” has a refractive index of n20/D 1.472 (lit.). It has a boiling point of 78-80 °C/18 mmHg (lit.) and a density of 0.902 g/mL at 25 °C (lit.).

Mechanism of Action

The mechanism of action of “N-Ethyl-N’,N’-dimethyl-cyclohexane-1,2-diamine” involves promoting N-alkenylation and N-alkylation reactions of amides. This is achieved through its role as a ligand in copper-catalyzed C-N coupling reactions.

Future Directions

The future directions of “N-Ethyl-N’,N’-dimethyl-cyclohexane-1,2-diamine” could involve its increased use in organic synthesis and medicinal chemistry, given its role as a chiral intermediate. Its potential in the synthesis of chiral bis-amine ligands in drug molecules and catalytic reactions could be further explored.

Synthesis routes and methods

Procedure details

A solution of the trans-N-[2-(N,N-dimethylamino)cyclohexyl]acetamide (acetyl compound) (5.03 g.; 0.027 mole) in 100 ml. of ether was added during 10 minutes to a solution of LAH (5.03 g.) in 300 ml. of ether and the mixture was refluxed 24 hours. It was cooled, decomposed in succession with 5 ml. of H2O, 5 ml. of 15% NaOH, and 15 ml. of H2O. The suspension was stirred 1 hour at room temperature, filtered and the cake washed with ether. The solvent was evaporated through a 9" Vigreux and the product distilled at 91° (13 mm), 3.5 g. (76% yield). ir NH3680 w, 3,300; CH 2960, 2920, 2850, 2820; N-alkyl 2780, CH/CN 1455, 1265, 1140, 1060, 1045, 1025, 1025. NMR in CDCl3 (100 MHz) was in accord. Mass spectrum M+ 170.